An In-depth Technical Guide to the Synthesis of N-[4-(4-methylpiperazin-1-yl)cyclohexyl]acetamide
An In-depth Technical Guide to the Synthesis of N-[4-(4-methylpiperazin-1-yl)cyclohexyl]acetamide
Introduction
N-[4-(4-methylpiperazin-1-yl)cyclohexyl]acetamide is a chemical compound of interest in medicinal chemistry and drug development due to its structural motifs, which are common in pharmacologically active molecules. The presence of the piperazine and cyclohexyl acetamide moieties suggests potential interactions with various biological targets. This in-depth technical guide provides a comprehensive overview of a viable and robust synthetic pathway for this compound, intended for researchers, scientists, and professionals in drug development. This guide emphasizes the rationale behind the synthetic strategy and provides detailed experimental protocols.
Retrosynthetic Analysis and Proposed Synthesis Pathway
A logical retrosynthetic analysis of the target molecule, N-[4-(4-methylpiperazin-1-yl)cyclohexyl]acetamide, points to a two-step synthesis originating from the commercially available ketone, 4-(4-methylpiperazin-1-yl)cyclohexan-1-one. The primary disconnections are the amide bond and the carbon-nitrogen bond of the cyclohexylamine.
The forward synthesis, therefore, involves two key transformations:
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Reductive Amination: The initial step is the conversion of the cyclohexanone derivative into the corresponding primary amine, trans-4-(4-methylpiperazin-1-yl)cyclohexanamine. This is efficiently achieved through reductive amination.
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N-Acetylation: The final step involves the acylation of the synthesized primary amine with an acetylating agent to yield the target acetamide.
The stereochemistry of the final product is crucial, with the trans isomer being the thermodynamically more stable and often the desired isomer in medicinal chemistry applications.[1] The synthetic strategy is designed to favor the formation of this isomer.
Caption: Proposed two-step synthesis pathway for N-[4-(4-methylpiperazin-1-yl)cyclohexyl]acetamide.
Part 1: Synthesis of trans-4-(4-methylpiperazin-1-yl)cyclohexanamine via Reductive Amination
Scientific Rationale
Reductive amination is a cornerstone of amine synthesis, involving the reaction of a carbonyl compound with an amine or ammonia, followed by the reduction of the in situ-formed imine or enamine intermediate.[2] For the synthesis of a primary amine from a ketone, ammonia is used as the nitrogen source. The reaction proceeds through the formation of a cyclohexylimine intermediate, which is then reduced to the corresponding amine.[3]
The choice of the reducing agent is critical for the success of this reaction. While various reducing agents can be employed, such as sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3), catalytic hydrogenation offers a cleaner and often more efficient alternative, avoiding the use of stoichiometric and potentially toxic boron or tin-based reagents.[4] Heterogeneous catalysts like palladium on carbon (Pd/C) or Raney Nickel are commonly used for this transformation.[1] The reaction conditions can be optimized to favor the formation of the thermodynamically more stable trans isomer.[5][6]
Experimental Protocol: Reductive Amination
Caption: Experimental workflow for the reductive amination step.
Materials and Reagents:
| Reagent | CAS Number | Molecular Formula | Molecular Weight ( g/mol ) |
| 4-(4-methylpiperazin-1-yl)cyclohexan-1-one | 155778-84-0 | C11H20N2O | 196.29 |
| Palladium on Carbon (10 wt. %) | 7440-05-3 | Pd/C | - |
| Ammonia (in Methanol, 7N solution) | 7664-41-7 | NH3 | 17.03 |
| Hydrogen Gas | 1333-74-0 | H2 | 2.02 |
| Methanol | 67-56-1 | CH4O | 32.04 |
| Celite | 61790-53-2 | - | - |
Step-by-Step Procedure:
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Reactor Setup: To a high-pressure reactor, add 4-(4-methylpiperazin-1-yl)cyclohexan-1-one (1.0 eq.), methanol as the solvent, and 10% Pd/C catalyst (5-10 mol%).
-
Inerting: Seal the reactor and purge it several times with an inert gas like nitrogen or argon to remove any oxygen.
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Ammonia Addition: Introduce a 7N solution of ammonia in methanol into the reactor. The excess ammonia drives the equilibrium towards imine formation.
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Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100 psi).
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Reaction: Heat the reaction mixture to 50-80 °C with vigorous stirring.
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Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting ketone is fully consumed.
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Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen gas.
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Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with methanol.
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Concentration: Concentrate the filtrate under reduced pressure to remove the solvent and excess ammonia.
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Purification: The crude product, a mixture of cis and trans isomers, can be purified by fractional distillation under reduced pressure or by column chromatography on silica gel to isolate the desired trans-4-(4-methylpiperazin-1-yl)cyclohexanamine. The separation of cis and trans isomers of substituted cyclohexylamines is a well-documented process.[7][8]
Part 2: Synthesis of N-[trans-4-(4-methylpiperazin-1-yl)cyclohexyl]acetamide via N-Acetylation
Scientific Rationale
The final step in the synthesis is the N-acetylation of the primary amine. This is a straightforward and high-yielding reaction. Common acetylating agents include acetic anhydride and acetyl chloride. Acetic anhydride is often preferred due to its lower cost, ease of handling, and the formation of acetic acid as a byproduct, which can be easily removed. The reaction is typically carried out in the presence of a base, such as triethylamine or pyridine, to neutralize the acid generated during the reaction and to act as a catalyst. The choice of solvent can vary, with dichloromethane (DCM) or tetrahydrofuran (THF) being common options.
Experimental Protocol: N-Acetylation
Caption: Experimental workflow for the N-acetylation step.
Materials and Reagents:
| Reagent | CAS Number | Molecular Formula | Molecular Weight ( g/mol ) |
| trans-4-(4-methylpiperazin-1-yl)cyclohexanamine | - | C11H23N3 | 197.32 |
| Acetic Anhydride | 108-24-7 | C4H6O3 | 102.09 |
| Triethylamine | 121-44-8 | C6H15N | 101.19 |
| Dichloromethane (DCM) | 75-09-2 | CH2Cl2 | 84.93 |
| Sodium Sulfate (anhydrous) | 7757-82-6 | Na2SO4 | 142.04 |
Step-by-Step Procedure:
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Reaction Setup: Dissolve trans-4-(4-methylpiperazin-1-yl)cyclohexanamine (1.0 eq.) in dichloromethane (DCM). Add triethylamine (1.2 eq.) to the solution.
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Cooling: Cool the reaction mixture to 0 °C in an ice bath.
-
Addition of Acetylating Agent: Slowly add acetic anhydride (1.1 eq.) to the cooled and stirred solution.
-
Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting amine.
-
Work-up: Wash the reaction mixture sequentially with water and brine.
-
Drying: Dry the organic layer over anhydrous sodium sulfate.
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Concentration: Filter off the drying agent and concentrate the organic layer under reduced pressure to obtain the crude product.
-
Purification: The crude N-[trans-4-(4-methylpiperazin-1-yl)cyclohexyl]acetamide can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to yield the pure product.[9][10]
Characterization
The final product and key intermediates should be thoroughly characterized to confirm their identity and purity. Standard analytical techniques include:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR to confirm the chemical structure.
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Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular formula.
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Infrared (IR) Spectroscopy: To identify key functional groups, such as the amide C=O and N-H stretches.
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High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.
Conclusion
The synthesis of N-[4-(4-methylpiperazin-1-yl)cyclohexyl]acetamide can be reliably achieved through a two-step sequence involving reductive amination of 4-(4-methylpiperazin-1-yl)cyclohexan-1-one followed by N-acetylation of the resulting amine. This approach utilizes readily available starting materials and employs well-established, high-yielding chemical transformations. The protocols provided in this guide, grounded in established chemical principles and supported by relevant literature, offer a solid foundation for the successful synthesis of this compound for further research and development.
References
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[Crystalline form of the free base N-[trans-4-[4-(cyclopropylmethyl)-1-piperazinyl]cyclohexyl]-4-
-
[Synthesis and in vivo validation of [O-methyl-11C]2-{4-[4-(7-methoxynaphthalen-1-yl)piperazin-1-yl]butyl}-4-methyl-2H-[3][9][11]triazine-3,5-dione: a novel 5-HT1A receptor agonist positron emission tomography ligand. (2006). Journal of Medicinal Chemistry.]([Link])
-
PMC11025700/)
Sources
- 1. researchgate.net [researchgate.net]
- 2. researchgate.net [researchgate.net]
- 3. Experimental protocol for the study of One-pot amination of Cyclohexanone-to-secondary amines over Carbon-supported Pd - PMC [pmc.ncbi.nlm.nih.gov]
- 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 5. researchgate.net [researchgate.net]
- 6. Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine - PMC [pmc.ncbi.nlm.nih.gov]
- 7. CZ2005230A3 - Novel synthesis process of trans-4-methylcyclohexylamine base and derived salts of trans-4-methylcyclohexylamine hydrochloride or pivalate usable as intermediates in the preparation of glimepiride antidiabetic - Google Patents [patents.google.com]
- 8. CN102001950A - Preparation method of trans-4-methyl cyclohexylamine - Google Patents [patents.google.com]
- 9. Acetamide, N-[trans-4-(4-methyl-1-piperazinyl)cyclohexyl]- | 2604577-33-3 [chemicalbook.com]
- 10. Acetamide, N-[trans-4-(4-methyl-1-piperazinyl)cyclohexyl]- [2604577-33-3] | King-Pharm [king-pharm.com]
- 11. US8329695B2 - Crystalline form of the free base N-[trans-4-[4-(cyclopropylmethyl)-1-piperazinyl]cyclohexyl]-4-[[(7r)-7-ethyl-5,6,7,8-tetrahydro-5-methyl-8-(1-methylethyl)-6-oxo-2-pteridinyl]amino]-3-methoxy-benzamide - Google Patents [patents.google.com]
